(cyano)(2,3,7,8,12,13,17,18-octaethylporphinato)(pyridine)iron(III)
(cyano)(2,3,7,8,12,13,17,18-octaethylporphinato)(pyridine)iron(III)
Brand Name:
Vulcanchem
CAS No.:
137865-54-4
VCID:
VC0159587
InChI:
InChI=1S/C36H44N4.C5H5N.CHCl3.CN.Fe/c1-9-21-22(10-2)30-18-32-25(13-5)26(14-6)34(39-32)20-36-28(16-8)27(15-7)35(40-36)19-33-24(12-4)23(11-3)31(38-33)17-29(21)37-30;1-2-4-6-5-3-1;2-1(3)4;1-2;/h17-20H,9-16H2,1-8H3;1-5H;1H;;/q-2;;;-1;+3
SMILES:
CCC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C([N-]5)C=C1[N-]2)CC)CC)C(=C4CC)CC)C(=C3CC)CC)CC.[C-]#N.C1=CC=NC=C1.C(Cl)(Cl)Cl.[Fe+3]
Molecular Formula:
C43H50Cl3FeN6
Molecular Weight:
813.1 g/mol
(cyano)(2,3,7,8,12,13,17,18-octaethylporphinato)(pyridine)iron(III)
CAS No.: 137865-54-4
Main Products
VCID: VC0159587
Molecular Formula: C43H50Cl3FeN6
Molecular Weight: 813.1 g/mol
| CAS No. | 137865-54-4 |
|---|---|
| Product Name | (cyano)(2,3,7,8,12,13,17,18-octaethylporphinato)(pyridine)iron(III) |
| Molecular Formula | C43H50Cl3FeN6 |
| Molecular Weight | 813.1 g/mol |
| IUPAC Name | chloroform;iron(3+);2,3,7,8,12,13,17,18-octaethylporphyrin-21,22-diide;pyridine;cyanide |
| Standard InChI | InChI=1S/C36H44N4.C5H5N.CHCl3.CN.Fe/c1-9-21-22(10-2)30-18-32-25(13-5)26(14-6)34(39-32)20-36-28(16-8)27(15-7)35(40-36)19-33-24(12-4)23(11-3)31(38-33)17-29(21)37-30;1-2-4-6-5-3-1;2-1(3)4;1-2;/h17-20H,9-16H2,1-8H3;1-5H;1H;;/q-2;;;-1;+3 |
| Standard InChIKey | HCGPRVRNFIJFQE-UHFFFAOYSA-N |
| SMILES | CCC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C([N-]5)C=C1[N-]2)CC)CC)C(=C4CC)CC)C(=C3CC)CC)CC.[C-]#N.C1=CC=NC=C1.C(Cl)(Cl)Cl.[Fe+3] |
| Canonical SMILES | CCC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C([N-]5)C=C1[N-]2)CC)CC)C(=C4CC)CC)C(=C3CC)CC)CC.[C-]#N.C1=CC=NC=C1.C(Cl)(Cl)Cl.[Fe+3] |
| Synonyms | (cyano)(2,3,7,8,12,13,17,18-octaethylporphinato)(pyridine)iron(III) CORPPI |
| PubChem Compound | 195852 |
| Last Modified | Nov 11 2021 |
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